Cas no 1033202-68-4 (2-Cyclohexylamino-5-methyl-3-nitropyridine)

• Product Name: 2-Cyclohexylamino-5-methyl-3-nitropyridine
• CAS No: 1033202-68-4
• MF: C₁₂H₁₇N₃O₂
• MW: 235.282282590866
• MDL: MFCD10699716
• CID: 858023
• PubChem ID: 46738808
• Update Time: 2025-06-22

2-Cyclohexylamino-5-methyl-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• N-cyclohexyl-5-methyl-3-nitropyridin-2-amine
• 2-CYCLOHEXYLAMINO-5-METHYL-3-NITROPYRIDINE
• A-4275
• AG-D-13962
• ANW-14884
• CTK4A1988
• KB-23455
• DTXSID70674459
• CS-0211140
• AKOS015150951
• MFCD10699716
• BS-22893
• 1033202-68-4
• 2-Cyclohexylamino-5-methyl-3-nitropyridine

• MDL： MFCD10699716
• Inchi： 1S/C12H17N3O2/c1-9-7-11(15(16)17)12(13-8-9)14-10-5-3-2-4-6-10/h7-8,10H,2-6H2,1H3,(H,13,14)
• InChI Key： BXHCZXDTWIBMSH-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC(C)=CN=C1NC1CCCCC1)=O

Computed Properties

• Exact Mass: 235.132076794g/mol
• Monoisotopic Mass: 235.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 70.7Ų

Experimental Properties

• Density: 1.220±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.047 g/l) (25 º C),

Additional information on 2-Cyclohexylamino-5-methyl-3-nitropyridine

Compound 1033202-68-4: 2-Cyclohexylamino-5-methyl-3-nitropyridine

The compound 1033202-68-4, also known as 2-Cyclohexylamino-5-methyl-3-nitropyridine, is a complex organic molecule with significant potential in various fields of chemistry and materials science. This compound has been the subject of recent research, particularly in the context of its synthesis, properties, and applications. Its structure, which includes a pyridine ring substituted with a cyclohexylamino group, a methyl group, and a nitro group, makes it a versatile molecule with unique electronic and steric properties.

The synthesis of 2-Cyclohexylamino-5-methyl-3-nitropyridine involves a multi-step process that typically begins with the preparation of the pyridine ring. Researchers have explored various methods to optimize the synthesis, including the use of different catalysts and reaction conditions to improve yield and purity. Recent studies have focused on green chemistry approaches, such as using biodegradable solvents or reducing the number of steps in the synthesis process to minimize environmental impact.

The physical properties of this compound are influenced by its substituents. The presence of the nitro group introduces electron-withdrawing effects, which can alter the electronic properties of the molecule. This makes it potentially useful in applications such as semiconductors or electronic materials. The cyclohexylamino group adds steric bulk to the molecule, which can influence its solubility and reactivity. Recent research has highlighted its potential as a precursor for more complex organic molecules or as an intermediate in drug discovery.

In terms of applications, 2-Cyclohexylamino-5-methyl-3-nitropyridine has shown promise in several areas. For instance, its electronic properties make it a candidate for use in organic electronics, such as in field-effect transistors or light-emitting diodes (LEDs). Additionally, its structure suggests potential applications in catalysis, where it could serve as a ligand or support material for metal catalysts. Recent studies have also explored its use in drug delivery systems due to its ability to form stable complexes with certain biomolecules.

The latest research on this compound has focused on understanding its interaction with biological systems. Preliminary studies suggest that it may exhibit bioactivity against certain enzymes or cellular pathways, making it a potential lead compound for drug development. Researchers are currently investigating its pharmacokinetic properties and toxicity profile to assess its suitability for therapeutic applications.

In conclusion, 1033202-68-4 (2-Cyclohexylamino-5-methyl-3-nitropyridine) is a multifaceted compound with diverse potential applications across various scientific domains. Its unique structure and properties make it an interesting subject for further research, particularly in areas such as materials science, electronics, and drug discovery. As ongoing studies continue to uncover new insights into its capabilities, this compound is poised to play an increasingly important role in advancing technological and medical innovations.